Cas no 105870-55-1 (1,3,5,7,9,11,13,15,17,25-decamethoxy-26-methylheptacosane)

• Product Name: 1,3,5,7,9,11,13,15,17,25-decamethoxy-26-methylheptacosane
• CAS No: 105870-55-1
• MF: C₃₈H₇₈O₁₀
• MW: 695.019934177399
• CID: 1166240
• PubChem ID: 71333889
• Update Time: 2025-04-20

1,3,5,7,9,11,13,15,17,25-decamethoxy-26-methylheptacosane Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7,9,11,13,15,17,25-decamethoxy-26-methylheptacosane
• DTXSID80762073
• 105870-55-1

• Inchi： 1S/C38H78O10/c1-29(2)38(48-12)19-17-15-13-14-16-18-30(40-4)22-32(42-6)24-34(44-8)26-36(46-10)28-37(47-11)27-35(45-9)25-33(43-7)23-31(41-5)20-21-39-3/h29-38H,13-28H2,1-12H3
• InChI Key： VQJITCGKQMODGP-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CC(CC(CC(CCOC)OC)OC)OC)OC)CC(CC(CC(CCCCCCCC(C(C)C)OC)OC)OC)OC

Computed Properties

• Exact Mass: 694.55949868g/mol
• Monoisotopic Mass: 694.55949868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 35
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 92.3Ų